Cas no 849061-98-9 (2-fluoro-3-formylphenylboronic acid)

• Product Name: 2-fluoro-3-formylphenylboronic acid
• CAS No: 849061-98-9
• Molecular Formula: C₇H₆BFO₃
• Molecular Weight: 167.930145740509
• MDL: MFCD07369725
• CID: 716670
• PubChem ID: 16217829

2-fluoro-3-formylphenylboronic acid Properties

Names and Identifiers

• (2-Fluoro-3-formylphenyl)boronic acid
• 2-Fluoro-3-formylphenylboronic Acid (contains varying amounts of Anhydride)
• 2-Fluoro-3-formylphenylboronic acid
• Boronic acid,B-(2-fluoro-3-formylphenyl)-
• 2-Fluoro-3-formylbenzeneboronic Acid (contains varying amounts of Anhydride)
• 2-fluoro-3-formylbenzeneboronic acid
• BORONIC ACID, B-(2-FLUORO-3-FORMYLPHENYL)-
• YJXJCPZHXDDRNH-UHFFFAOYSA-N
• VB10273
• LS11328
• AB32182
• TRA0000921
• PC32756
• FCH1122829
• BC001218
• AM808070
• ST2402208
• AX8025229
• X2317
• F10
• B-(2-Fluoro-3-formylphenyl)boronic acid (ACI)
• Boronic acid, (2-fluoro-3-formylphenyl)- (9CI)
• 2-Fluoro-3-formylphenylboronic acid, >=95%
• (2-fluoro-3-formylphenyl)boronic acid
• DB-028053
• DS-14456
• EN300-1698989
• SCHEMBL1278618
• F1078
• AKOS015854307
• CS-W017822
• 849061-98-9
• MFCD07369725
• J-509366
• SY107214
• (2-Fluoro-3-formylphenyl)boronicacid
• DTXSID30584585
• (2-Fluoro-3-formyl-phenyl)boronic acid

• MDL： MFCD07369725
• InChIKey： YJXJCPZHXDDRNH-UHFFFAOYSA-N
• Inchi： 1S/C7H6BFO3/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-4,11-12H
• SMILES： O=CC1C(F)=C(B(O)O)C=CC=1

Computed Properties

• Exact Mass: 168.039402g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 168.039402g/mol
• Monoisotopic Mass: 168.039402g/mol
• Topological Polar Surface Area: 57.5Ų
• Heavy Atom Count: 12
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -0.68200
• PSA: 57.53000
• Refractive Index: 1.524
• Boiling Point: 352.5±52.0 °C at 760 mmHg
• Melting Point: 100-105 °C (lit.)
• Flash Point: 167.0±30.7 °C
• Color/Form: No data available
• Density: 1.33

2-fluoro-3-formylphenylboronic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning

2-fluoro-3-formylphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents